Cas no 51814-20-1 (ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis)

• Product Name: ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis
• CAS No: 51814-20-1
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 4654525
• PubChem ID: 86346435
• Update Time: 2025-06-26

ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-hydroxy-, ethyl ester, hydrochloride (1:1), (3S)-rel-
• ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis

• Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(10)6-5(9)3-4-8-6;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： KHKHSMQEXQMAOE-IBTYICNHSA-N
• SMILES： C([C@H]1NCC[C@H]1O)(=O)OCC.Cl

Additional information on ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis

Comprehensive Overview of Ethyl 3-Hydroxypyrrolidine-2-Carboxylate Hydrochloride, cis (CAS No. 51814-20-1)

The compound ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis (CAS No. 51814-20-1) is a versatile chiral building block widely used in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the hydroxyl group and ester moiety, make it a valuable intermediate for designing bioactive molecules. With the growing demand for enantioselective synthesis in drug development, this compound has gained significant attention in recent years.

One of the key reasons for the popularity of ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis is its role in the synthesis of pyrrolidine-based pharmaceuticals. The pyrrolidine ring is a common structural motif found in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders. Researchers are increasingly exploring its potential in developing novel neuromodulators and cognitive enhancers, aligning with current trends in neuroscience research.

From a chemical perspective, the cis configuration of this compound offers distinct advantages in stereoselective reactions. The presence of both hydrogen bond donor (hydroxyl group) and hydrogen bond acceptor (carbonyl group) within the same molecule enables the formation of complex molecular architectures. This characteristic is particularly valuable in asymmetric catalysis and chiral auxiliary applications, which are hot topics in modern synthetic chemistry.

The ethyl ester functionality in 51814-20-1 provides excellent synthetic flexibility, allowing for straightforward transformations to various derivatives. This feature addresses the pharmaceutical industry's need for structure-activity relationship (SAR) studies and lead optimization processes. Recent publications have highlighted its utility in creating bioisosteres and prodrug candidates, making it relevant to current drug discovery paradigms.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis. This includes exploring biocatalytic methods and continuous flow processes, which are among the most searched topics in chemical manufacturing optimization. The compound's water solubility (due to the hydrochloride salt form) also makes it attractive for aqueous-phase reactions, reducing the need for organic solvents.

The analytical characterization of CAS No. 51814-20-1 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring the compound's enantiomeric purity, a critical quality attribute for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in regulatory submissions has further increased the importance of thorough characterization.

From a commercial perspective, the global market for pyrrolidine derivatives like ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride is expanding rapidly. This growth is driven by increasing R&D investments in small molecule therapeutics and the pharmaceutical industry's focus on targeted drug delivery systems. The compound's stability profile and synthetic versatility make it particularly valuable for contract research organizations (CROs) and custom synthesis providers.

In academic research, 51814-20-1 serves as an excellent model compound for studying conformational analysis and intramolecular interactions. Its relatively rigid pyrrolidine scaffold with defined stereochemistry makes it ideal for investigating molecular recognition phenomena. These studies contribute to the broader understanding of structure-property relationships in medicinal chemistry.

The storage and handling of ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis require standard laboratory precautions for hygroscopic compounds. While not classified as hazardous under normal conditions, proper moisture control is essential to maintain its chemical integrity. This aspect is particularly important for researchers searching for stable chiral building blocks with long shelf lives.

Looking ahead, the applications of CAS No. 51814-20-1 are likely to expand into emerging areas such as proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic modalities frequently incorporate heterocyclic scaffolds like pyrrolidine to achieve optimal physicochemical properties. The compound's balanced lipophilicity profile and hydrogen bonding capacity make it particularly suitable for such applications.

For synthetic chemists working with ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, recent literature has focused on developing more efficient protection-deprotection strategies for the hydroxyl group. These methodological advances address common challenges in multi-step syntheses and are frequently searched topics in organic chemistry forums and databases.

In conclusion, ethyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, cis (CAS No. 51814-20-1) represents a valuable tool for modern synthetic and medicinal chemistry. Its unique structural features, combined with growing applications in drug discovery, ensure its continued relevance in scientific research. As the pharmaceutical industry evolves toward more complex target molecules, the demand for such well-characterized chiral building blocks is expected to increase significantly.